Cas no 68659-04-1 (1-(3-Acetyl-1,2-oxazol-5-yl)ethanone)

• Product Name: 1-(3-Acetyl-1,2-oxazol-5-yl)ethanone
• CAS No: 68659-04-1
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 971778
• Update Time: 2023-08-02

1-(3-Acetyl-1,2-oxazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• null
• Ethanone, 1,1-(3,5-isoxazolediyl)bis- (9CI)
• 1,1'-(isoxazole-3,5-diyl)diethanone
• 1-(3-Acetyl-1,2-oxazol-5-yl)ethanone

• Inchi： 1S/C7H7NO3/c1-4(9)6-3-7(5(2)10)11-8-6/h3H,1-2H3
• InChI Key： YHEAMHBYAKQKGK-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC(C(C)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 0.4
• Topological Polar Surface Area: 60.2